Cas no 721896-65-7 (4-{(4-bromophenyl)methylsulfanyl}quinazoline)

4-{(4-Bromophenyl)methylsulfanyl}quinazoline is a brominated quinazoline derivative featuring a phenylmethylsulfanyl substituent at the 4-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for kinase inhibitors and other biologically active molecules. The bromophenyl group enhances its utility in further functionalization via cross-coupling reactions, while the quinazoline core offers structural versatility for drug design. Its well-defined synthetic route and stability under standard conditions make it a reliable intermediate for developing targeted therapeutic agents. The compound's purity and consistent performance are critical for reproducible research applications in lead optimization and mechanistic studies.

4-{(4-bromophenyl)methylsulfanyl}quinazoline structure

721896-65-7 structure

Product Name:4-{(4-bromophenyl)methylsulfanyl}quinazoline

CAS No:721896-65-7

MF:C₁₅H₁₁BrN₂S

MW:331.230241060257

CID:5964189

Update Time:2025-05-28

4-{(4-bromophenyl)methylsulfanyl}quinazoline Chemical and Physical Properties

Names and Identifiers

- 4-{(4-bromophenyl)methylsulfanyl}quinazoline
- 4-((4-bromobenzyl)thio)quinazoline
- Quinazoline, 4-[[(4-bromophenyl)methyl]thio]-
- Inchi： 1S/C15H11BrN2S/c16-12-7-5-11(6-8-12)9-19-15-13-3-1-2-4-14(13)17-10-18-15/h1-8,10H,9H2
- InChI Key： UWSOAOPDZYNZTG-UHFFFAOYSA-N
- SMILES： N1=C2C(C=CC=C2)=C(SCC2=CC=C(Br)C=C2)N=C1

4-{(4-bromophenyl)methylsulfanyl}quinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0674-0107-2μmol	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0674-0107-5μmol	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0674-0107-10μmol	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0674-0107-20μmol	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0674-0107-1mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0674-0107-2mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0674-0107-3mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0674-0107-4mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0674-0107-5mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0674-0107-10mg	4-{[(4-bromophenyl)methyl]sulfanyl}quinazoline	721896-65-7	90%+	10mg	$79.0	2023-05-17

4-{(4-bromophenyl)methylsulfanyl}quinazoline Related Literature

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Additional information on 4-{(4-bromophenyl)methylsulfanyl}quinazoline

Comprehensive Overview of 4-{(4-bromophenyl)methylsulfanyl}quinazoline (CAS No. 721896-65-7): Properties, Applications, and Research Insights

4-{(4-bromophenyl)methylsulfanyl}quinazoline (CAS No. 721896-65-7) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and material science research due to its unique molecular structure and versatile applications. This compound features a quinazoline core linked to a 4-bromophenyl group via a methylsulfanyl bridge, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms.

The growing demand for small-molecule modulators in targeted therapies has placed 4-{(4-bromophenyl)methylsulfanyl}quinazoline under the spotlight. Its bromine substituent enhances electrophilic reactivity, enabling selective cross-coupling reactions—a hot topic in green chemistry and click chemistry discussions. Recent publications highlight its utility in constructing heterocyclic libraries, aligning with trends in high-throughput screening (HTS) and fragment-based drug design (FBDD).

From a synthetic chemistry perspective, this compound’s CAS No. 721896-65-7 serves as a critical identifier in chemical databases like Reaxys and SciFinder. Its methylsulfanyl moiety offers unique opportunities for structure-activity relationship (SAR) studies, particularly in modulating electron density and lipophilicity—key parameters searched by medicinal chemists optimizing drug-like properties. Computational studies using AI-powered molecular docking tools further explore its binding affinities with biological targets.

In material science, the 4-bromophenyl segment of 4-{(4-bromophenyl)methylsulfanyl}quinazoline facilitates polymer functionalization, a trending topic in organic electronics. Its incorporation into π-conjugated systems could enhance charge transport properties, relevant to OLED and photovoltaic applications—frequently queried terms in nanotechnology forums. The compound’s thermal stability (often analyzed via DSC and TGA) makes it suitable for high-performance materials.

Analytical characterization of CAS No. 721896-65-7 typically involves NMR spectroscopy (1H/13C), LC-MS, and X-ray crystallography—techniques central to chemical structure verification queries. Recent patents disclose its use in anticancer agent prototypes, correlating with rising searches for targeted oncology compounds. However, its exact mechanism of action remains under investigation, reflecting the compound’s potential for novel therapeutic pathways.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 4-{(4-bromophenyl)methylsulfanyl}quinazoline is an emerging research area, addressing sustainability concerns in chemical development. Its biodegradation pathways and ecotoxicology data are subjects of ongoing studies, matching industry demands for greener synthetic routes—a frequently searched term in ACS Green Chemistry publications.

In conclusion, 4-{(4-bromophenyl)methylsulfanyl}quinazoline (CAS No. 721896-65-7) represents a multifaceted compound bridging medicinal chemistry, materials engineering, and computational modeling. Its structural features align with current research priorities in precision medicine and smart materials, ensuring sustained relevance in scientific literature and industrial applications.